An In-depth Technical Guide to 7-Methyl-5-oxa-8-azaspiro[3.5]nonane
An In-depth Technical Guide to 7-Methyl-5-oxa-8-azaspiro[3.5]nonane
A valuable scaffold for medicinal chemistry and drug development
This technical guide provides a comprehensive overview of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane, a spirocyclic heteroalkane with significant potential in drug discovery. As a Senior Application Scientist, this document synthesizes foundational chemical principles with practical, field-proven insights for researchers, scientists, and drug development professionals.
Introduction: The Emerging Role of Spirocyclic Scaffolds
In contemporary medicinal chemistry, there is a continuous demand for novel molecular scaffolds that can confer improved physicochemical and pharmacological properties to drug candidates. Spirocycles, polycyclic organic compounds with rings linked by a single common atom, have garnered considerable attention for their inherent three-dimensionality. This structural rigidity can lead to enhanced binding affinity and selectivity for biological targets. The 5-oxa-8-azaspiro[3.5]nonane core, in particular, is recognized as a valuable bioisostere for the morpholine moiety, a common functional group in many approved drugs. Bioisosteric replacement with scaffolds like 5-oxa-8-azaspiro[3.5]nonane can lead to improved metabolic stability, aqueous solubility, and lipophilicity, while also offering novel intellectual property opportunities[1][2].
The introduction of a methyl group at the 7-position of the 5-oxa-8-azaspiro[3.5]nonane scaffold, yielding 7-Methyl-5-oxa-8-azaspiro[3.5]nonane, can further modulate the compound's properties. This substitution can influence the molecule's conformation, basicity of the nitrogen atom, and its interaction with metabolic enzymes, a phenomenon often referred to as the "magic methyl" effect in medicinal chemistry[3]. This guide will delve into the chemical structure, a proposed synthetic route, predicted spectroscopic characteristics, and potential applications of this promising compound. A specific enantiomer, (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane, is commercially available under the CAS number 2309427-31-2[4].
Chemical Structure and Properties
7-Methyl-5-oxa-8-azaspiro[3.5]nonane is a saturated heterocyclic compound featuring a spirocyclic system composed of a cyclobutane ring and a piperidine ring, with an oxygen atom incorporated into the piperidine ring at the 5-position. The key structural features and predicted properties are summarized in the table below.
| Property | Value | Source/Method |
| Molecular Formula | C₈H₁₅NO | - |
| Molecular Weight | 141.21 g/mol | - |
| CAS Number | 2309427-31-2 ((S)-enantiomer) | [4] |
| Topological Polar Surface Area (TPSA) | 21.3 Ų | Prediction |
| logP | 0.8 - 1.2 | Prediction |
| Hydrogen Bond Donors | 1 | - |
| Hydrogen Bond Acceptors | 2 | - |
| Rotatable Bonds | 0 | - |
The spirocyclic nature of the molecule imparts significant conformational rigidity. The presence of the oxygen and nitrogen atoms introduces polarity and potential sites for hydrogen bonding, which are crucial for interactions with biological macromolecules. The methyl group at the 7-position introduces a chiral center and can influence the local steric environment and electronic properties of the molecule.
Caption: Chemical structure of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane.
Proposed Synthesis Protocol
Experimental Workflow Diagram
Caption: Proposed synthetic workflow for 7-Methyl-5-oxa-8-azaspiro[3.5]nonane.
Step-by-Step Methodology
Step 1: Synthesis of 1,1-Bis((tosyloxy)methyl)cyclobutane (Intermediate 1)
-
To a stirred solution of 1,1-cyclobutanedimethanol in dichloromethane (DCM) at 0 °C, add triethylamine (2.2 equivalents).
-
Slowly add a solution of p-toluenesulfonyl chloride (2.1 equivalents) in DCM.
-
Allow the reaction to warm to room temperature and stir for 12-16 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction with water and separate the organic layer.
-
Wash the organic layer with saturated sodium bicarbonate solution and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to afford the desired ditosylate.
Causality: The tosylation of the diol activates the hydroxyl groups, converting them into good leaving groups for the subsequent nucleophilic substitution.
Step 2: Synthesis of (S)-1-(((1-((tert-butoxycarbonyl)amino)propan-2-yl)amino)methyl)cyclobutyl)methanol (Intermediate 2)
-
To a solution of (S)-2-aminopropan-1-ol in a suitable solvent such as acetonitrile, add a base like potassium carbonate.
-
Add a solution of 1,1-bis((tosyloxy)methyl)cyclobutane (Intermediate 1) in acetonitrile.
-
Heat the reaction mixture to reflux and monitor by TLC.
-
Upon completion of the initial substitution, protect the secondary amine with a suitable protecting group, for example, a tert-butoxycarbonyl (Boc) group, by adding Di-tert-butyl dicarbonate (Boc₂O) and a base.
-
Work up the reaction by filtering the solid and concentrating the filtrate.
-
Purify the crude product by column chromatography.
Causality: This step introduces the nitrogen and the methyl group with the desired stereochemistry. The Boc protecting group is used to prevent side reactions in the subsequent cyclization step.
Step 3: Intramolecular Cyclization to form (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane
-
Dissolve Intermediate 2 in an anhydrous solvent like tetrahydrofuran (THF).
-
Add triphenylphosphine (PPh₃) and cool the mixture to 0 °C.
-
Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in THF.
-
Allow the reaction to warm to room temperature and stir for 16-24 hours.
-
Monitor the reaction by TLC.
-
Concentrate the reaction mixture and purify by column chromatography to yield the Boc-protected spirocycle.
-
Deprotect the Boc group using an acid such as trifluoroacetic acid (TFA) in DCM.
-
Neutralize the reaction with a base and extract the product.
-
Purify the final product by distillation or chromatography to obtain (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane.
Causality: The Mitsunobu reaction is a reliable method for intramolecular cyclization to form ethers from alcohols. The deprotection step then yields the final target molecule.
Predicted Spectroscopic Data and Interpretation
As experimental spectroscopic data for 7-Methyl-5-oxa-8-azaspiro[3.5]nonane is not publicly available, the following sections provide predicted data based on the compound's structure and established spectroscopic principles. These predictions can serve as a guide for the characterization of the synthesized compound.
¹H NMR Spectroscopy
The proton NMR spectrum is predicted to show distinct signals for the protons in the cyclobutane and the substituted piperidine rings.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~ 3.5 - 3.8 | m | 2H | -O-CH₂- (C6 protons) |
| ~ 2.8 - 3.2 | m | 1H | -CH(CH₃)- (C7 proton) |
| ~ 2.5 - 2.9 | m | 2H | -N-CH₂- (C9 protons) |
| ~ 1.8 - 2.2 | m | 4H | Cyclobutane ring protons |
| ~ 1.5 - 1.8 | m | 2H | Cyclobutane ring protons |
| ~ 1.1 - 1.3 | d | 3H | -CH₃ (C7 methyl protons) |
| ~ 1.0 - 1.5 | br s | 1H | -NH- |
Interpretation: The diastereotopic protons of the methylene groups in the piperidine and cyclobutane rings are expected to show complex multiplets. The methyl group at C7 will appear as a doublet due to coupling with the adjacent proton. The chemical shifts are influenced by the electronegativity of the neighboring oxygen and nitrogen atoms. Online NMR prediction tools can provide more detailed theoretical spectra[6][7][8].
¹³C NMR Spectroscopy
The carbon NMR spectrum is predicted to show eight distinct signals corresponding to the eight carbon atoms in the molecule.
| Chemical Shift (δ, ppm) | Assignment |
| ~ 70 - 75 | -O-CH₂- (C6) |
| ~ 50 - 55 | -CH(CH₃)- (C7) |
| ~ 45 - 50 | -N-CH₂- (C9) |
| ~ 40 - 45 | Spiro carbon (C4) |
| ~ 30 - 35 | Cyclobutane carbons |
| ~ 15 - 20 | Cyclobutane carbons |
| ~ 15 - 20 | -CH₃ (C7 methyl) |
Interpretation: The carbons attached to the heteroatoms (C6, C7, and C9) will appear at lower field (higher ppm values). The spiro carbon will also have a characteristic chemical shift. The aliphatic carbons of the cyclobutane ring and the methyl group will appear at a higher field.
Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) would likely lead to the fragmentation of the molecule.
| m/z | Interpretation |
| 141 | Molecular ion (M⁺) |
| 126 | Loss of a methyl group ([M-CH₃]⁺) |
| 112 | Loss of an ethyl group or C₂H₅ |
| 98 | Further fragmentation |
| 84 | Fragmentation of the piperidine ring |
| 57 | Common aliphatic fragment |
Interpretation: The molecular ion peak at m/z 141 should be observable, although it may be of low intensity. The fragmentation pattern will be characteristic of saturated heterocycles, with common losses of alkyl radicals. The base peak will depend on the stability of the resulting carbocations[9][10][11][12][13].
Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| 3300 - 3500 | Medium, broad | N-H stretching |
| 2850 - 3000 | Strong | C-H stretching (aliphatic) |
| 1450 - 1470 | Medium | C-H bending (scissoring) |
| 1370 - 1380 | Medium | C-H bending (methyl rock) |
| 1050 - 1150 | Strong | C-O-C stretching (ether) |
| 1000 - 1250 | Medium | C-N stretching |
Interpretation: The broad N-H stretch is a key indicator of the secondary amine. The strong C-H stretching bands confirm the aliphatic nature of the molecule. The prominent C-O-C stretching vibration is characteristic of the ether linkage within the piperidine ring[14][15][16].
Applications in Drug Discovery and Development
While specific biological activities of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane have not been reported, the parent scaffold and related structures have significant potential in medicinal chemistry.
Bioisosterism and Physicochemical Property Modulation
The 5-oxa-8-azaspiro[3.5]nonane scaffold serves as an excellent bioisostere for morpholine and piperidine, which are prevalent in numerous clinically used drugs. This substitution can lead to:
-
Improved Metabolic Stability: The spirocyclic core can be more resistant to metabolic degradation compared to more flexible acyclic or monocyclic systems[1].
-
Enhanced Aqueous Solubility: The introduction of the oxa-azaspirocyclic system can increase polarity and improve aqueous solubility, a critical parameter for drug formulation and bioavailability[1][17].
-
Modulation of Lipophilicity: The rigid three-dimensional structure can influence the overall lipophilicity (logP) of a molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile[2].
Exploration of Novel Chemical Space
The use of spirocyclic scaffolds like 7-Methyl-5-oxa-8-azaspiro[3.5]nonane allows for the exploration of novel chemical space, moving away from traditional flat, aromatic structures. This can lead to the discovery of compounds with novel pharmacological profiles and improved selectivity for their biological targets.
Potential Therapeutic Areas
Given the prevalence of the morpholine and piperidine motifs in drugs targeting the central nervous system (CNS), inflammation, and infectious diseases, it is plausible that derivatives of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane could be investigated for a wide range of therapeutic applications, including but not limited to:
-
Neurodegenerative diseases
-
Psychiatric disorders
-
Inflammatory conditions [18]
-
Oncology
-
Infectious diseases
The methyl group at the 7-position can be strategically employed to fine-tune the potency and selectivity of drug candidates by influencing key interactions within the binding pocket of a target protein.
Conclusion
7-Methyl-5-oxa-8-azaspiro[3.5]nonane represents a promising, yet underexplored, building block for drug discovery. Its rigid spirocyclic framework, combined with the presence of heteroatoms and a chiral center, offers a unique combination of structural and physicochemical properties. While further research is needed to fully elucidate its synthetic accessibility and pharmacological potential, the conceptual framework presented in this guide, based on established principles of organic synthesis, spectroscopy, and medicinal chemistry, provides a solid foundation for its investigation and application in the development of next-generation therapeutics. The strategic incorporation of this scaffold into drug design programs has the potential to yield novel drug candidates with improved efficacy, safety, and pharmacokinetic profiles.
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